Cas no 2613389-52-7 (1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride)

• Product Name: 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride
• CAS No: 2613389-52-7
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 6194871
• PubChem ID: 155943991
• Update Time: 2025-06-11

1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27735964
• 2613389-52-7
• 1-(2,6-dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride
• Z4912254691
• 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride

• Inchi： 1S/C9H16N2O.ClH/c1-4-9(12)11-7(2)5-10-6-8(11)3;/h4,7-8,10H,1,5-6H2,2-3H3;1H
• InChI Key： STOCTNSCOMCYIJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C=C)N1C(C)CNCC1C

Computed Properties

• Exact Mass: 204.1029409g/mol
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride

Comprehensive Overview of 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride (CAS No. 2613389-52-7)

The compound 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride (CAS No. 2613389-52-7) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperazine core and an acryloyl moiety, this compound is widely explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor or covalent modifier, given its ability to interact with biological targets through Michael addition reactions.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in targeted therapy and precision medicine. The 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride scaffold aligns with this trend, as its electrophilic properties enable selective binding to cysteine residues in proteins. This mechanism is pivotal in designing irreversible inhibitors, a hot topic in oncology and autoimmune disease research. Notably, the compound's hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies.

The synthesis of CAS No. 2613389-52-7 involves multi-step organic reactions, often starting with 2,6-dimethylpiperazine and acryloyl chloride. Its purity and stability are critical for reproducible results, prompting rigorous analytical validation via HPLC, NMR, and mass spectrometry. These quality control measures address the growing emphasis on reproducibility in scientific research, a concern frequently raised in academic and industrial forums.

From a commercial perspective, 1-(2,6-Dimethylpiperazin-1-yl)prop-2-en-1-one hydrochloride is supplied by specialized chemical vendors catering to pharmaceutical and biotech sectors. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are common pain points for buyers. Searches for bulk suppliers or custom synthesis services reflect the market's need for reliable sources of this niche compound.

Looking ahead, the versatility of CAS No. 2613389-52-7 positions it as a valuable tool for exploring structure-activity relationships (SAR) in drug design. Its applications may extend to proteomics and chemical biology, where covalent probes are increasingly used to map protein interactions. As the scientific community continues to prioritize translational research, this compound's relevance is expected to grow, bridging the gap between bench discoveries and therapeutic innovations.